Cas no 29474-99-5 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI))

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI) structure
29474-99-5 structure
Product Name:Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
CAS No:29474-99-5
MF:C30H37N5O5
MW:547.645287275314
CID:273676
PubChem ID:185687
Update Time:2025-04-19

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
    • Ergoninine
    • Ergoninin
    • N-[2-Ethyl-10b-hydroxy-3,6-dioxo-5-(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid
    • 29474-99-5
    • DTXSID20951984
    • Inchi: 1S/C30H37N5O5/c1-5-29(28(38)35-25(16(2)3)27(37)34-11-7-10-23(34)30(35,39)40-29)32-26(36)18-12-20-19-8-6-9-21-24(19)17(14-31-21)13-22(20)33(4)15-18/h6,8-9,12,14,16,18,22-23,25,31,39H,5,7,10-11,13,15H2,1-4H3,(H,32,36)/t18-,22+,23+,25-,29-,30+/m1/s1
    • InChI Key: XWTYUTWHTOOWSS-FPNLSDLLSA-N
    • SMILES: O1[C@](CC)(C(N2[C@H](C(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@@H]2N(C)C1)=O

Computed Properties

  • Exact Mass: 547.27946930g/mol
  • Monoisotopic Mass: 547.27946930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 118Ų
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